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Compound of Interest

Compound Name: 3,5-Difluorobenzyl bromide

Cat. No.: B117505 Get Quote

Essential Safety & Handling Protocols for 3,5-
Difluorobenzyl Bromide
For Immediate Reference by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

3,5-Difluorobenzyl bromide (CAS No. 141776-91-2). The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, operational steps, and emergency responses.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Difluorobenzyl bromide is a hazardous chemical that requires stringent safety measures.

It is classified as a combustible liquid that causes severe skin burns and eye damage and may

be corrosive to metals.[1]

GHS Hazard Classification:

Skin Corrosion/Irritation, Category 1B[1][2]

Serious Eye Damage/Eye Irritation, Category 1[1]
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Flammable Liquids, Category 4 (Combustible liquid)[1]

Corrosive to metals

Signal Word: Danger[1]

The following table summarizes the mandatory PPE for handling this substance.[3][4][5]

Protection Type Specification Rationale

Eye/Face

Chemical splash goggles used

in combination with a face

shield.[3][4]

Protects against splashes that

can cause severe eye

damage.[1]

Skin

Chemical-resistant gloves

(inspect before use), long-

sleeved lab coat or chemical-

resistant apron, and closed-toe

shoes.[5][6][7]

Prevents contact that leads to

severe skin burns.[1]

Respiratory

Use only in a certified chemical

fume hood.[1] If a respirator is

the sole means of protection,

use a full-face supplied-air

respirator.[6] For backup, a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

appropriate.[6]

Avoids inhalation of vapors or

mist, which can cause

respiratory irritation.[8]

Operational Plan: Step-by-Step Handling Protocol
All handling of 3,5-Difluorobenzyl bromide must occur within a designated area, specifically

inside a chemical fume hood.[1]

Preparation:

Ensure an emergency eyewash station and safety shower are accessible and tested.[9]
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Confirm the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents before introducing the chemical.

Don all required PPE as specified in the table above.

Handling Procedure:

Place the container of 3,5-Difluorobenzyl bromide inside the chemical fume hood.

Carefully open the container. As it may be a lachrymator, avoid direct inhalation of fumes.

Dispense the required amount of the chemical slowly and carefully to avoid splashing.

Once the transfer is complete, securely seal the container.[10]

Keep the container in the fume hood until it is returned to storage.

Wash hands thoroughly after handling, even if gloves were worn.[1][10]

Storage:

Store in a tightly closed original container in a dry, cool, and well-ventilated area.[1][6]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Store in a corrosive-resistant container with a resistant inner liner.

Incompatible materials include strong oxidizing agents and strong bases.[1]

Emergency and Disposal Plan
Spill Response:

Evacuate the immediate area and alert colleagues.

Remove all sources of ignition.[1]
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If safe to do so, contain the spill using an inert absorbent material (e.g., sand, silica gel,

vermiculite).[1][10] Do not use combustible materials like sawdust.

Collect the absorbed material into a suitable, labeled, and closed container for disposal.[1]

[10]

Ventilate the area and wash the spill site after material pickup is complete.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][11]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with plenty of water for at

least 15 minutes. Seek immediate medical

attention.[11] Wash contaminated clothing

before reuse.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth. Call a

physician or poison control center immediately.

[1]

Disposal Plan:

All waste, including contaminated absorbent material and disposable PPE, must be

considered hazardous.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Do not allow the chemical to enter the environment or drains.[1][6]
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Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 3,5-
Difluorobenzyl bromide in a laboratory setting.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling & Disposal

4. Emergency Protocol

Verify Fume Hood
& Safety Shower/Eyewash

Don Full PPE:
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat

Prepare Workspace
Inside Fume Hood

Transfer Chemical
Container to Hood

Carefully Dispense
Required Amount

Securely Seal
Container Post-Use

Return Container
to Proper Storage

Dispose of Contaminated
Waste in Labeled Container

Remove PPE
& Wash Hands

Spill Occurs

Evacuate & Alert
Absorb with Inert Material

Personal Exposure

Use Safety Shower/Eyewash
Seek Immediate Medical Aid

Click to download full resolution via product page

Caption: Workflow for handling 3,5-Difluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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